BENGHE Foundational & Exploratory

Check Availability & Pricing

High-Purity Disperse Red 5 for Research
Applications

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: DISPERSE RED 5
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Cat. No.: B1582831
- 7

Technical Guide & Whitepaper[1][2]

Executive Summary: The Purity Imperative

In the realm of materials science—specifically non-linear optics (NLO) and functional polymer
synthesis—commercial textile dyes are insufficient. Disperse Red 5 (DR5), often confused with
its analogues, is a potent pseudo-stilbene azo chromophore. While its commercial grade
("Disperse Rubine 3B") is engineered for colloidal stability in dye baths using up to 60%
ligninsulfonate dispersants, research applications require >99% molecular purity to prevent
optical scattering, quenching, and stoichiometric errors in polymerization.

This guide provides a definitive protocol for the purification, characterization, and
functionalization of DR5 (CAS 3769-57-1), distinguishing it from the non-chlorinated Disperse
Red 17 to ensure reproducible experimental baselines.[1]

Chemical Identity & Structural Integrity

Before purification, positive identification is critical. DR5 is frequently mislabeled in general
databases.
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Disperse Red 17 (Common

Feature Disperse Red 5 (Target) .
Confusion)
CAS Number 3769-57-1 3179-89-3
2-Chloro-4-nitroaniline 4-Nitroaniline
Structure N,N-bis(2-hydroxyethyl)-m- N,N-bis(2-hydroxyethyl)-m-
toluidine toluidine
C C
H H
Formula
CIN N
0] 0]
] Chlorine (CI) at ortho position
Key Substituent Hydrogen (H)
to azo group
Enhanced acceptor strength;
Effect Standard acceptor strength

bathochromic shift

Mechanism of Action: DR5 functions as a Donor-

-Acceptor (D-

-A) system.[1][2]

e Donor: The dialkylamine group (with hydroxyethyl tails).

e -Bridge: The azo (-N=N-) linkage.[1]

e Acceptor: The nitro group (-NO

) reinforced by the inductive effect of the chlorine atom.[1]

Purification Protocol: From Textile to Grade-A

Reagent
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Commercial DR5 is a "press cake" containing salts, dispersants, and isomers.[1] The following
protocol isolates the chromophore.

Phase 1: Removal of Dispersants (Ligninsulfonates)

Dispersants are water-soluble but insoluble in non-polar organics.[1] The chromophore is the

inverse.
Protocol:

e Dissolution: Suspend 20g of commercial DR5 in 500mL of warm acetone (40°C). Stir
vigorously for 30 minutes.

o Filtration: Filter the suspension through a sintered glass funnel (Porosity 3).
o Retentate (Solid): Discard (contains inorganic salts and ligninsulfonates).
o Filtrate (Liquid): Collect (contains DR5 and organic impurities).

o Concentration: Rotary evaporate the acetone filtrate to dryness.

Phase 2: Soxhlet Extraction (Deep Cleaning)

To remove trace isomers and degradation products.[1]

Place the dried solid from Phase 1 into a cellulose thimble.

Solvent: Use Toluene or Ethanol/Acetone (1:1).[1] Toluene is preferred for removing non-
polar organic byproducts.

Cycle: Run Soxhlet extraction for 12—18 hours until the solvent siphoning back is colorless.

Recovery: Evaporate the solvent to yield the crude crystalline solid.

Phase 3: Recrystallization (The Polishing Step)[1]

e Solvent System: Boiling Ethanol (95%) or Acetonitrile.

 Dissolve the solid in the minimum amount of boiling solvent.[3][4]
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Hot Filtration: If any particles remain, filter while hot.[3]

Crystallization: Allow to cool slowly to room temperature, then refrigerate at 4°C overnight.

Rapid cooling traps impurities; slow cooling yields dark red/violet needles.

Wash: Filter crystals and wash with cold hexanes to remove surface mother liquor.

Dry: Vacuum dry at 60°C for 24 hours.

Workflow Visualization
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Figure 1: Step-by-step purification logic for isolating research-grade Disperse Red 5 from
commercial dye mixtures.[2]

Characterization & Validation

Trust but verify. A single peak in HPLC is the gold standard.

Expected Result (High
Method . Note
Purity)

Mobile Phase:

HPLC Single peak (>99.5% area) o
Acetonitrile/Water (70:30).[1][2]

o ) Absence of broad
Distinct aromatic doublets; o
1H-NMR ligninsulfonate peaks at 0.5-

clear ethyl/methyl signals.[1][2]
2.0 ppm.[1][2]

Sharp peak.[1][2] Broadening

UV-Vis ~500-510 nm (Ethanol) indicates aggregation or
impurities.

Sharp range (Literature check: Broad range (>2°C) indicates

Melting Point ) )
~160°C) impurity.[2]

Advanced Application: Methacrylate
Functionalization

For polymer researchers, DR5 is rarely used as a guest molecule due to sublimation issues. It
is covalently attached to polymer backbones via its hydroxyl groups.

Synthesis of DR5-Methacrylate Monomer

This reaction converts the hydroxyl groups into polymerizable methacrylate esters.[1]
Reagents:
e Purified DR5 (1 eq)

o Methacryloyl Chloride (2.2 eq for dimethacrylate, 1.1 eq for mono)
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o Triethylamine (TEA) (Base scavenger)
e Dry THF (Solvent)[1]

Protocol:

Setup: Flame-dried 3-neck flask under Nitrogen atmosphere.

Dissolution: Dissolve DR5 and TEA in dry THF. Cool to 0°C.

Addition: Dropwise addition of Methacryloyl Chloride. The reaction is exothermic.

Reaction: Stir at 0°C for 2 hours, then allow to warm to Room Temp (RT) overnight.

Workup: Precipitate into water, filter, and recrystallize from ethanol.

Outcome: A cross-linkable NLO monomer (DR5-DMA) suitable for creating stable poled
polymer films with high glass transition temperatures (

).[1]
Scientific Integrity & References
Causality of Choices[6][7]

o Why Acetone first? Ligninsulfonates are insoluble in acetone. This provides a coarse bulk
separation before the sensitive recrystallization step.

o Why DR5 over DR1? The chlorine substituent in DR5 increases the dipole moment and
microscopic hyperpolarizability (

) compared to DR1, making it superior for second-order non-linear optical applications.

References

o Chemical Identity & Properties

o Source: World Dye Variety.[5] "Disperse Red 5 Properties and Applications." Accessed
2024.
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o Purification Methodologies (Azo Dyes)

o Source: BenchChem.
¢ Sol-Gel & NLO Applications

o Source: Raditoiu, V., et al. "Disperse Azo Dyes-silica Hybrids."[1] Revista de Chimie.
» Solvent Effects on Spectra

o Source: ResearchGate.[4] "Solvent effects on non-linear optical properties of disperse red
dyes."

Disclaimer:Always consult the specific MSDS for Disperse Red 5 (CAS 3769-57-1) before
handling. Azo dyes can reduce to aromatic amines; handle with appropriate PPE in a fume
hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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